Cas no 1807251-36-0 (Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate
• CAS No: 1807251-36-0
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4944203
• Update Time: 2025-06-14

Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO3/c1-2-18-11(17)5-9-7(6-15)3-8(16)4-10(9)12(13)14/h3-4,12,16H,2,5H2,1H3
• InChI Key： GXWUNZDCWKNBSI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate

Comprehensive Overview of Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate (CAS No. 1807251-36-0)

Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate (CAS No. 1807251-36-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a hydroxyphenyl core, allows for versatile applications in drug discovery and crop protection formulations.

The growing interest in fluorinated compounds and cyano-containing derivatives has positioned Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate as a subject of intensive study. Researchers are particularly intrigued by its potential role in developing bioactive molecules, given the increasing demand for novel pharmaceutical intermediates and agrochemical additives. The compound's CAS No. 1807251-36-0 serves as a critical identifier in global chemical databases, facilitating its traceability in regulatory and commercial contexts.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate in drug synthesis?" The answer lies in its ability to act as a building block for heterocyclic compounds, which are foundational to many FDA-approved drugs. Its hydroxyl and cyano groups enable selective modifications, making it a preferred choice for medicinal chemists targeting enzyme inhibition or receptor modulation.

Another hot topic in the scientific community is the sustainability of chemical synthesis. Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate aligns with the principles of green chemistry, as its synthesis often employs catalytic methods to minimize waste. This resonates with the broader trend of eco-friendly production processes, a key concern for industries under scrutiny for their environmental impact.

From an agrochemical perspective, the difluoromethyl moiety in this compound is of particular interest. It is known to enhance the bioavailability and metabolic stability of pesticides, addressing the urgent need for next-generation crop protection solutions. Searches like "How does Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate improve pesticide efficacy?" reflect the industry's focus on innovative formulations to combat resistant pests.

The compound's spectroscopic properties (e.g., NMR, IR) are also a common subject of inquiry, as they are essential for quality control and structural elucidation. Analytical chemists frequently search for "characterization data for CAS 1807251-36-0" to ensure batch consistency in industrial applications. This underscores the importance of standardized protocols in chemical manufacturing.

In summary, Ethyl 2-cyano-6-difluoromethyl-4-hydroxyphenylacetate (CAS No. 1807251-36-0) represents a convergence of cutting-edge research and industrial utility. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its relevance in addressing contemporary scientific challenges. As the demand for specialty chemicals grows, this compound is poised to remain a focal point in both academic and commercial spheres.